Cas no 1805526-34-4 (3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde)

3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a difluoromethyl group at the 3-position, a fluorine atom at the 2-position, and a formyl group at the 4-position—enhance its reactivity and versatility as a building block for heterocyclic compounds. The difluoromethyl moiety contributes to improved metabolic stability and lipophilicity, while the aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. This compound is particularly valuable in the development of bioactive molecules, offering precise control over electronic and steric properties in target structures. Its high purity and well-defined reactivity profile make it a reliable intermediate for advanced synthetic applications.
3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde structure
1805526-34-4 structure
Product Name:3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde
CAS No:1805526-34-4
MF:C8H6F3NO
MW:189.13455247879
CID:4806052
Update Time:2025-10-30

3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde
    • Inchi: 1S/C8H6F3NO/c1-4-2-12-8(11)6(7(9)10)5(4)3-13/h2-3,7H,1H3
    • InChI Key: VLCSGTLLRJAAIV-UHFFFAOYSA-N
    • SMILES: FC(C1C(=NC=C(C)C=1C=O)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30

3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029034258-250mg
3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde
1805526-34-4 95%
250mg
$1,058.40 2022-04-01
Alichem
A029034258-500mg
3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde
1805526-34-4 95%
500mg
$1,634.45 2022-04-01
Alichem
A029034258-1g
3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde
1805526-34-4 95%
1g
$3,010.80 2022-04-01

Additional information on 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde (CAS No. 1805526-34-4)

The compound 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde (CAS No. 1805526-34-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a fluoro substitution, makes it a valuable intermediate for synthesizing advanced active pharmaceutical ingredients (APIs) and crop protection agents. Researchers and industry professionals are increasingly exploring its potential due to its enhanced reactivity and bioavailability.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde has surged, driven by their applications in drug discovery and sustainable agriculture. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability and binding affinity, making them indispensable in modern medicinal chemistry. This compound, in particular, is being studied for its role in developing next-generation herbicides and antifungal agents, addressing global challenges such as food security and disease resistance.

From a synthetic perspective, 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde is synthesized through a series of multi-step reactions, including halogenation and formylation. Its CAS No. 1805526-34-4 serves as a critical identifier for researchers sourcing high-purity samples. The compound's aldehyde functionality allows for further derivatization, enabling the creation of diverse heterocyclic scaffolds used in high-throughput screening and lead optimization.

Environmental and regulatory compliance are also key considerations when working with 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde. As the chemical industry shifts toward green chemistry principles, efforts are underway to develop eco-friendly synthesis routes for this compound. Innovations such as catalytic fluorination and solvent-free reactions are being explored to minimize waste and reduce energy consumption, aligning with the United Nations Sustainable Development Goals (SDGs).

For researchers and manufacturers, understanding the physicochemical properties of 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde is essential. Its melting point, solubility, and stability under various conditions are critical parameters for process optimization and formulation development. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to ensure quality control and batch consistency.

Looking ahead, the versatility of 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxaldehyde positions it as a cornerstone in the development of innovative therapeutics and agrochemical solutions. As the scientific community continues to uncover its potential, collaborations between academia and industry will be pivotal in driving breakthroughs. Whether you're a synthetic chemist, a pharmaceutical researcher, or an agrochemical specialist, this compound offers a wealth of opportunities to advance your work.

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